Cas no 1803594-65-1 (4-(3-chloro-2-oxopropyl)phenyl acetate)

• Product Name: 4-(3-chloro-2-oxopropyl)phenyl acetate
• CAS No: 1803594-65-1
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 4617018
• PubChem ID: 91647502
• Update Time: 2025-07-02

4-(3-chloro-2-oxopropyl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2-oxopropyl)phenyl acetate

• Inchi： 1S/C11H11ClO3/c1-8(13)15-11-4-2-9(3-5-11)6-10(14)7-12/h2-5H,6-7H2,1H3
• InChI Key： DDQXKKRFTXRZSC-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(CC(=O)CCl)C=C1)(=O)C

Additional information on 4-(3-chloro-2-oxopropyl)phenyl acetate

Professional Introduction to Compound with CAS No. 1803594-65-1 and Product Name: 4-(3-chloro-2-oxopropyl)phenyl acetate

The compound with the CAS number 1803594-65-1 and the product name 4-(3-chloro-2-oxopropyl)phenyl acetate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular biology research. The molecular structure of 4-(3-chloro-2-oxopropyl)phenyl acetate incorporates a phenyl ring substituted with a chloroalkyl side chain, which is linked to an acetic acid moiety. This configuration not only imparts specific chemical properties but also opens up avenues for diverse biochemical interactions.

Recent studies have highlighted the importance of 4-(3-chloro-2-oxopropyl)phenyl acetate in the development of novel therapeutic agents. Its structural features make it a promising candidate for modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding. The chloro substituent in the side chain enhances the compound's lipophilicity, facilitating its penetration across biological membranes, which is a critical factor in drug efficacy. Furthermore, the presence of an ester group provides a site for further functionalization, allowing chemists to tailor its properties for specific applications.

In the realm of medicinal chemistry, 4-(3-chloro-2-oxopropyl)phenyl acetate has been investigated for its potential role in addressing neurological disorders. Preliminary research suggests that this compound may interact with neurotransmitter receptors, potentially offering benefits in conditions such as depression and anxiety. The phenyl ring, a common motif in pharmacologically active molecules, contributes to the compound's stability and bioavailability. Additionally, the acetic acid moiety can participate in hydrogen bonding interactions, enhancing binding affinity to target proteins.

The synthesis of 4-(3-chloro-2-oxopropyl)phenyl acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the versatility of modern organic chemistry techniques. The optimization of these synthetic routes is crucial for large-scale production and commercialization.

From a computational chemistry perspective, 4-(3-chloro-2-oxopropyl)phenyl acetate has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding interactions with biological targets at an atomic level. Advanced computational tools, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into the compound's behavior within biological systems. Such insights are instrumental in guiding the design of next-generation drugs with improved efficacy and reduced side effects.

The pharmacokinetic properties of 4-(3-chloro-2-oxopropyl)phenyl acetate are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential. Preclinical studies have begun to explore these aspects, providing preliminary data on its bioavailability and metabolic stability. These findings are critical for predicting clinical outcomes and identifying potential drug-drug interactions.

In conclusion, 4-(3-chloro-2-oxopropyl)phenyl acetate (CAS No. 1803594-65-1) represents a fascinating compound with significant implications for pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases. Ongoing research in synthetic chemistry, molecular biology, and computational modeling continues to uncover new possibilities for this compound. As our understanding of its properties deepens, so too does its potential to contribute to advancements in human health.